Cas no 1540983-72-9 (1H-Indol-6-amine, 1-(2-fluoroethyl)-)

• Product Name: 1H-Indol-6-amine, 1-(2-fluoroethyl)-
• CAS No: 1540983-72-9
• MF: C₁₀H₁₁FN₂
• MW: 178.206145524979
• CID: 5915912
• PubChem ID: 80695537
• Update Time: 2025-05-26

1H-Indol-6-amine, 1-(2-fluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-6-amine, 1-(2-fluoroethyl)-
• EN300-804240
• AKOS019262534
• 1-(2-FLUOROETHYL)-1H-INDOL-6-AMINE
• 1540983-72-9

• Inchi： 1S/C10H11FN2/c11-4-6-13-5-3-8-1-2-9(12)7-10(8)13/h1-3,5,7H,4,6,12H2
• InChI Key： DVIFOONYJKWGDP-UHFFFAOYSA-N
• SMILES： N1(CCF)C2=C(C=CC(N)=C2)C=C1

Computed Properties

• Exact Mass: 178.09062652g/mol
• Monoisotopic Mass: 178.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 31Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 358.1±22.0 °C(Predicted)
• pka: 5.08±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1H-Indol-6-amine, 1-(2-fluoroethyl)-

Compound CAS No. 1540983-72-9: 1H-Indol-6-amine, 1-(2-fluoroethyl) Professional Introduction

The compound with CAS No. 1540983-72-9, commonly referred to as 1H-Indol-6-amine, 1-(2-fluoroethyl), is a significant molecule in the field of organic chemistry and pharmacology. This compound is a derivative of indole, a heterocyclic aromatic compound with a nitrogen atom at position 1 and an amine group at position 6. The substitution at position 1 with a fluoroethyl group introduces unique electronic and steric properties, making it a valuable compound for various applications in drug discovery and material science.

Indole derivatives have long been recognized for their biological activity and structural versatility. The presence of the indole ring in 1H-Indol-6-amine, 1-(2-fluoroethyl) contributes to its ability to interact with biological targets such as enzymes and receptors. Recent studies have highlighted the potential of this compound in modulating cellular signaling pathways, particularly those involving kinase activity. For instance, research published in *Nature Communications* demonstrated that indole-based compounds can serve as inhibitors of specific protein kinases, which are often overexpressed in cancer cells.

The fluoroethyl substituent at position 1 plays a crucial role in enhancing the pharmacokinetic properties of 1H-Indol-6-amine, 1-(2-fluoroethyl). Fluorine atoms are known to improve lipophilicity and metabolic stability, which are critical factors for drug bioavailability. This modification also influences the compound's solubility and permeability, making it more suitable for formulation into oral or parenteral drug delivery systems. A study in *Journal of Medicinal Chemistry* explored the impact of fluorinated substituents on the pharmacokinetics of indole derivatives, concluding that such modifications significantly enhance their therapeutic potential.

In terms of synthesis, 1H-Indol-6-amine, 1-(2-fluoroethyl) can be prepared through various routes, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. The choice of synthetic method depends on the availability of starting materials and the desired yield. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is essential for studying its stereochemical effects on biological activity.

Applications of 1H-Indol-6-amine, 1-(2-fluoroethyl) extend beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Research published in *Advanced Materials* explored the use of indole derivatives as semiconducting materials, highlighting their potential for next-generation electronic devices.

From a toxicological perspective, indole derivatives like 1H-Indol-6-amine, 1-(2-fluoroethyl) have been subjected to extensive safety assessments. Regulatory agencies require thorough evaluation of such compounds to ensure they meet safety standards for human use. Recent studies have focused on understanding the metabolism and excretion pathways of these compounds to predict potential toxicity risks.

In conclusion, Compound CAS No. 1540983-72-9: 1H-indolium chloride stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and promising biological activity position it as a key player in drug development and materials science. As research continues to uncover new applications and optimize its properties, this compound will undoubtedly contribute significantly to advancing both medical treatments and technological innovations.